Cas no 33611-41-5 (Butanoic acid,3-(diethylamino)-, methyl ester)

• Product Name: Butanoic acid,3-(diethylamino)-, methyl ester
• CAS No: 33611-41-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 307219
• PubChem ID: 118094
• Update Time: 2025-04-23

Butanoic acid,3-(diethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-(diethylamino)-, methyl ester
• methyl 3-(diethylamino)butanoate
• Methyl 3-diethylaminobutyrate
• EINECS 251-595-0
• NS00059461
• SCHEMBL9774507
• MFCD09838565
• BS-16601
• AKOS009569618
• A913193
• 33611-41-5
• D83550
• CS-0161220
• DTXSID00955243
• methyl3-(diethylamino)butanoate
• WUQJBIQCZYGKAJ-UHFFFAOYSA-N

• MDL： MFCD09838565
• Inchi： 1S/C9H19NO2/c1-5-10(6-2)8(3)7-9(11)12-4/h8H,5-7H2,1-4H3
• InChI Key： WUQJBIQCZYGKAJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)N(CC)CC)=O

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 209.9°C at 760 mmHg
• Flash Point: 68.5°C
• Refractive Index: 1.435
• PSA: 29.54

Butanoic acid,3-(diethylamino)-, methyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Butanoic acid,3-(diethylamino)-, methyl ester

Butanoic acid, 3-(diethylamino)-, methyl ester (CAS No. 33611-41-5): A Comprehensive Overview in Modern Chemical Research

The compound Butanoic acid, 3-(diethylamino)-, methyl ester, identified by its CAS number 33611-41-5, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This esterase derivative has garnered attention due to its unique structural properties and potential applications in drug development and biochemical pathways. Its molecular structure, featuring a butanoic acid backbone modified with a diethylamino group and esterified at the methyl end, imparts distinct reactivity and solubility characteristics that make it a valuable candidate for various scientific investigations.

In recent years, the study of Butanoic acid, 3-(diethylamino)-, methyl ester has been intertwined with advancements in medicinal chemistry and synthetic biology. Researchers have been exploring its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of both an amine and an ester functionality allows for diverse chemical modifications, making it a versatile building block for designing compounds with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the field of enzyme inhibition. The diethylamino group enhances its interaction with biological targets, particularly enzymes involved in metabolic pathways. Studies have shown that derivatives of Butanoic acid, 3-(diethylamino)-, methyl ester can modulate the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are crucial in neurological functions. This has sparked interest in exploring its efficacy as a precursor for drugs targeting neurodegenerative disorders like Alzheimer's disease.

Moreover, the compound's solubility profile makes it an attractive candidate for formulation into drug delivery systems. Researchers are investigating its use in creating micellar nanoparticles and liposomes that can enhance the bioavailability of co-administered drugs. The ability to incorporate Butanoic acid, 3-(diethylamino)-, methyl ester into these systems not only improves drug delivery efficiency but also allows for targeted therapy by leveraging its interaction with specific biological receptors.

The synthesis of Butanoic acid, 3-(diethylamino)-, methyl ester has also seen significant advancements due to modern catalytic techniques. Transition metal-catalyzed reactions have enabled more efficient and selective pathways for producing this compound compared to traditional methods. These innovations have not only reduced production costs but also minimized waste generation, aligning with the growing emphasis on sustainable chemistry practices.

In addition to its pharmaceutical applications, Butanoic acid, 3-(diethylamino)-, methyl ester has found utility in agrochemical research. Its structural motifs are reminiscent of natural products that exhibit insecticidal and fungicidal properties. By modifying its chemical structure, scientists aim to develop new-generation pesticides that are more effective against resistant strains while being environmentally benign.

The analytical characterization of Butanoic acid, 3-(diethylamino)-, methyl ester has been enhanced by cutting-edge spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into its molecular structure and dynamics, which are essential for understanding its behavior in biological systems. High-resolution NMR studies have revealed specific interactions between this compound and target proteins, offering valuable data for rational drug design.

Recent computational studies have further elucidated the mechanistic aspects of Butanoic acid, 3-(diethylamino)-, methyl ester's interactions with biological targets. Molecular dynamics simulations have been employed to model its binding affinity and conformational changes upon binding to enzymes and receptors. These simulations have provided critical insights into how subtle modifications to its structure can enhance its therapeutic potential.

The future prospects of Butanoic acid, 3-(diethylamino)-, methyl ester are vast and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic research and industrial development. Its versatility as a chemical scaffold ensures that it will remain a cornerstone in the quest for innovative solutions across multiple scientific disciplines.